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Compound of Interest

Compound Name: AST5902 mesylate

Cat. No.: B15612647 Get Quote

For research use only. Not for human or veterinary use.

This document provides essential guidance on the proper disposal procedures for AST5902
mesylate, a compound used in laboratory research. The following information is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting.

Hazard Assessment
According to the Safety Data Sheet (SDS) for AST5902 trimesylate, the compound is not

classified as a hazardous substance or mixture.[1] This assessment is the primary basis for the

disposal recommendations outlined below. However, it is crucial to handle all laboratory

chemicals with care and to adhere to institutional safety protocols.

Personal Protective Equipment (PPE)
Before handling AST5902 mesylate for disposal, ensure you are wearing appropriate Personal

Protective Equipment (PPE).
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PPE Category Item

Eye Protection Safety glasses or goggles

Hand Protection Standard laboratory gloves (e.g., nitrile)

Body Protection Laboratory coat

Disposal Procedures
Even though AST5902 mesylate is not classified as hazardous, it is imperative to follow your

institution's specific guidelines for non-hazardous chemical waste disposal. Laboratory

procedures for non-hazardous waste often differ from general recommendations for household

waste.

Step 1: Consultation with Institutional EHS
The first and most critical step is to consult your institution's Environmental Health and Safety

(EHS) department. EHS will provide specific protocols for chemical waste disposal that are

compliant with local, state, and federal regulations.

Step 2: Preparing for Disposal
For Solid Waste (Unused compound, contaminated labware):

Segregation: Do not mix AST5902 mesylate with hazardous waste streams (e.g., solvents,

heavy metals, reactive chemicals).[2] Combining non-hazardous waste with hazardous

waste necessitates treating the entire mixture as hazardous, which increases disposal costs

and environmental impact.[2]

Packaging:

Place solid AST5902 mesylate waste and contaminated disposable labware (e.g.,

weighing paper, pipette tips, gloves) into a sturdy, sealable container.

A common practice for non-hazardous solid laboratory waste is to use a double-bagged or

securely sealed container to prevent spills.[3]
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Labeling:

Clearly label the outer container with "Non-hazardous waste" and the chemical name:

"AST5902 mesylate".

Include the date of disposal. Proper labeling is crucial to inform waste management

personnel of the container's contents.

For Liquid Waste (Solutions of AST5902 mesylate):

Aqueous Solutions: For small quantities of dilute, non-hazardous aqueous solutions, some

institutional guidelines may permit drain disposal with copious amounts of water.[4][5]

However, this should only be done after receiving explicit approval from your EHS

department.

Solvent-Based Solutions: Solutions of AST5902 mesylate in hazardous solvents (e.g.,

DMSO, ethanol) must be disposed of as hazardous chemical waste. Follow your institution's

procedures for solvent waste disposal.

Step 3: Final Disposal
Solid Waste: Following packaging and labeling, transport the sealed container to your

laboratory's designated non-hazardous solid waste accumulation area. Laboratory personnel

should typically transport such waste to the designated dumpster or collection point

themselves.[3]

Liquid Waste: If not approved for drain disposal, collect liquid waste in a compatible, sealed

container labeled with all constituents. Dispose of it through your institution's chemical waste

program.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

AST5902 mesylate.
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Caption: Decision workflow for AST5902 mesylate disposal.
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Disclaimer: This information is based on publicly available safety data. Always prioritize your

institution's specific waste disposal protocols and consult with your EHS department for

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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